(Z)-2-(2-fluorobenzylidene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-fluorophenyl)methylidene]-6-hydroxy-4-methyl-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C21H20FNO4/c1-13-10-17(24)15(12-23-6-8-26-9-7-23)21-19(13)20(25)18(27-21)11-14-4-2-3-5-16(14)22/h2-5,10-11,24H,6-9,12H2,1H3/b18-11-
• InChI Key: TXPZHTUHMFLTBH-WQRHYEAKSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC=CC=C3F)O2)CN4CCOCC4)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC=CC=C3F)/O2)CN4CCOCC4)O
• Molecular Formula: C21H20FNO4
• Molecular Weight: 369.4 g/mol
• CAS No.: 903584-64-5

Description

(Z)-2-(2-fluorobenzylidene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H20FNO4 and its molecular weight is 369.392. The purity is usually 95%.
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Scientific Research Applications

Experimental and Theoretical Analysis of Intermolecular Interactions

This study focuses on the synthesis and characterization of biologically active 1,2,4-triazole derivatives and their intermolecular interactions. Although not directly related to the specific compound , it highlights the importance of understanding such interactions for developing new molecules with potential biological activities (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Simple Route to Adducts of (Amino)(aryl)carbene with Phosphorus Pentafluoride

This research presents a methodology for producing compounds through the reaction of tetramethyl ester with morpholinosulfur trifluoride (MOST), leading to adducts with PF5. The study is indicative of the chemical versatility and potential applications of morpholine-containing compounds in synthesis (Guzyr, Zasukha, Vlasenko, Chernega, Rozhenko, & Shermolovich, 2013).

Discovery and Characterization of Novel GPR39 Agonists

This paper discusses the identification of kinase inhibitors as novel GPR39 agonists, utilizing a small-molecule-based screening approach. The findings underscore the therapeutic potential of molecules with morpholine components in drug discovery for treating metabolic disorders (Sato, Huang, Kroeze, & Roth, 2016).

Synthesis, Biological Activity of Pyrimidine Linked with Morpholinophenyl Derivatives

This study synthesizes a new series of pyrimidine-2,4-diamine derivatives and evaluates their larvicidal activity. The research highlights the potential biological applications of compounds containing morpholine and their effectiveness against specific biological targets (Gorle, Maddila, Chokkakula, Lavanya, Singh, & Jonnalagadda, 2016).